
Aniline, 5-tert-pentyl-2-phenoxy- material safety
data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aniline, 5-tert-pentyl-2-phenoxy-

Cat. No.: B11958710 Get Quote

An In-depth Technical Guide on Aniline, 5-tert-
pentyl-2-phenoxy-
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is

readily available for Aniline, 5-tert-pentyl-2-phenoxy-. The following information is compiled

from data on structurally similar compounds, including aniline, 2-phenoxyaniline, and other

substituted anilines, to provide a comprehensive guide on its presumed properties and safe

handling. All data should be treated as indicative and used with caution. A thorough risk

assessment should be conducted before handling this compound.

Section 1: Chemical and Physical Properties
The properties of Aniline, 5-tert-pentyl-2-phenoxy- are supplemented with data from its core

structures, aniline and 2-phenoxyaniline, for a comparative perspective.

Table 1.1: Identifiers and Basic Properties
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Property
Aniline, 5-tert-
pentyl-2-phenoxy-

Aniline 2-Phenoxyaniline

CAS Number 70289-36-0[1] 62-53-3[2] 2688-84-8[3][4]

Molecular Formula C₁₇H₂₁NO[1] C₆H₇N C₁₂H₁₁NO[4][5]

Molecular Weight 255.35 g/mol [1] 93.13 g/mol [6] 185.22 g/mol [4]

Appearance Not specified

Colorless oily liquid,

darkens on exposure

to air and light[7]

White to brown

crystals or powder[5]

Odor Not specified
Aromatic, amine-

like[6]
Not specified

Table 1.2: Physicochemical Data

Property
Aniline, 5-tert-
pentyl-2-phenoxy-

Aniline 2-Phenoxyaniline

Boiling Point
353.7 °C at 760

mmHg[1]
184.1 °C[6]

170 °C at 18 mmHg[4]

[8]

Melting Point Not specified -6 °C[6] 47-49 °C[4][8]

Flash Point 155.4 °C[1] 70 °C (closed cup)[6]
113 °C (closed cup)[4]

[9]

Density 1.04 g/cm³[1] 1.0216 g/cm³[6] Not specified

Vapor Pressure
3.53E-05 mmHg at

25°C[1]
Not specified Not specified

Solubility Not specified

Soluble in cold water,

hot water, methanol,

diethyl ether[6]

Slightly soluble in

chloroform and

methanol[8]

XLogP3 5[1] Not specified Not specified
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Section 2: Hazard Identification and Toxicological
Profile
The hazard profile for Aniline, 5-tert-pentyl-2-phenoxy- is inferred from the known hazards of

aniline and 2-phenoxyaniline. Aromatic amines as a class are known for their potential toxicity.

[10]

Table 2.1: GHS Hazard Classification (Inferred)
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Hazard Class
Inferred Classification for
Aniline, 5-tert-pentyl-2-
phenoxy-

Basis for Inference
(Aniline & 2-
Phenoxyaniline)

Acute Toxicity, Oral Category 3 or 4

Aniline: Toxic if swallowed

(Category 3)[2][11][12]. 2-

Phenoxyaniline: Harmful if

swallowed (Category 4)[3][9].

Acute Toxicity, Dermal Category 3 or 4

Aniline: Toxic in contact with

skin (Category 3)[2][11][12]. 2-

Phenoxyaniline: Harmful in

contact with skin (Category 4)

[3][9].

Acute Toxicity, Inhalation Category 3 or 4

Aniline: Toxic if inhaled

(Category 3)[2][11][12]. 2-

Phenoxyaniline: Harmful if

inhaled (Category 4)[3][9].

Skin Corrosion/Irritation Category 2
2-Phenoxyaniline: Causes skin

irritation (Category 2)[9].

Serious Eye Damage/Irritation Category 1 or 2

Aniline: Causes serious eye

damage (Category 1)[2][11]

[12]. 2-Phenoxyaniline:

Causes serious eye irritation

(Category 2)[3][9].

Skin Sensitization Category 1

Aniline: May cause an allergic

skin reaction (Category 1)[11]

[12][13].

Germ Cell Mutagenicity
Suspected of causing genetic

defects (Category 2)

Aniline: Suspected of causing

genetic defects (Category 2)[2]

[11][12].

Carcinogenicity
Suspected of causing cancer

(Category 2)

Aniline: Suspected of causing

cancer (Category 2)[2][11][12].
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Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

Aniline: Causes damage to

organs through prolonged or

repeated exposure (Category

1)[2][11][12].

Hazardous to the Aquatic

Environment
Category 1

Aniline: Very toxic to aquatic

life with long lasting effects

(Category 1)[11][12][13].

Toxicological Data of Related Compounds

Aniline:

LD50 Oral (Rat): 250 mg/kg[6]

LD50 Dermal (Rabbit): 820 mg/kg[6]

May cause methemoglobinemia, cyanosis, and damage to the liver, kidneys, and central

nervous system.[6]

Phenoxy Herbicides:

Generally classified as moderately toxic.[14]

Can cause mild skin and eye irritation.[14]

Section 3: Experimental Protocols and Safe
Handling
Given the anticipated hazards, stringent safety protocols must be followed when handling

Aniline, 5-tert-pentyl-2-phenoxy-.

3.1 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (e.g., EN 166).

Skin Protection:
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Wear chemical-resistant gloves (e.g., nitrile, neoprene) inspected prior to use.

Wear protective clothing to prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if

ventilation is inadequate or for spill response.

3.2 Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.

Facilities should be equipped with an eyewash station and a safety shower.

3.3 General Handling Protocol for Aromatic Amines

Preparation:

Consult the Safety Data Sheet (if available) and understand the potential hazards.

Ensure all necessary PPE is available and in good condition.

Prepare the work area, ensuring it is clean and uncluttered.

Dispensing:

If the compound is a solid, handle it in a way that minimizes dust generation.

If it is a liquid, dispense it carefully to avoid splashing.

Use appropriate tools (e.g., spatulas, pipettes) for transfer.

During Reaction:

Set up reactions in a chemical fume hood.

Use equipment that is properly grounded to prevent static discharge.

Keep the reaction vessel closed as much as possible.
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Post-Reaction/Cleanup:

Quench the reaction safely according to the specific protocol.

Clean all equipment thoroughly.

Dispose of waste in properly labeled hazardous waste containers.

Personal Hygiene:

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in the laboratory.

3.4 Storage

Store in a cool, dry, well-ventilated area away from incompatible substances such as

oxidizing agents, acids, and bases.[15][16]

Keep containers tightly closed and clearly labeled.[16]

Protect from light and moisture.[13]

3.5 First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[13]

Skin Contact: Immediately remove contaminated clothing. Wash skin with plenty of soap and

water for at least 15 minutes. Seek immediate medical attention.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[12]
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Section 4: Visualizations
As no specific biological pathways for Aniline, 5-tert-pentyl-2-phenoxy- have been

documented, a logical workflow for the safe handling of this and similar aromatic amines is

provided below.
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General Workflow for Safe Handling of Aromatic Amines

Preparation Phase

Handling Phase

Post-Handling Phase

Conduct Risk Assessment

Gather Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Fume Hood
and Emergency Equipment

Weigh/Dispense Chemical
in Fume Hood

Proceed to Handling

Conduct Experiment

Monitor Reaction for
Anomalies Spill or Emergency

Dispose of Hazardous Waste
in Labeled Containers

Experiment Complete

Decontaminate Work Area
and Equipment

Remove and Dispose/Clean PPE

Wash Hands Thoroughly

Follow Emergency Protocol:
Evacuate, Notify, Clean-up (if safe)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Aromatic Amines.
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This document is intended for informational purposes only and does not constitute a formal

MSDS. All laboratory work should be conducted under the supervision of qualified personnel

and in accordance with all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11958710#aniline-5-tert-pentyl-2-phenoxy-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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